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Compound of Interest

Compound Name: 1,3,5-Triethylbenzene

Cat. No.: B086046 Get Quote

This guide provides a comprehensive overview of the spectroscopic data for 1,3,5-
triethylbenzene, tailored for researchers, scientists, and professionals in drug development. It

includes detailed nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass

spectrometry (MS) data, along with the methodologies for their acquisition.

Spectroscopic Data Summary
The following tables summarize the key quantitative data from the spectroscopic analysis of

1,3,5-triethylbenzene.

Table 1: ¹H NMR Spectroscopic Data of 1,3,5-Triethylbenzene[1][2][3]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~6.8 (Variable) Singlet 3H Ar-H

~2.6 (Variable) Quartet 6H -CH₂-

~1.2 (Variable) Triplet 9H -CH₃

Table 2: ¹³C NMR Spectroscopic Data of 1,3,5-Triethylbenzene[2][4][5]
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Chemical Shift (δ) ppm Assignment

~144 (Variable) Ar-C (quaternary)

~126 (Variable) Ar-CH

~29 (Variable) -CH₂-

~16 (Variable) -CH₃

Table 3: Key IR Absorption Bands for 1,3,5-Triethylbenzene[6][7][8][9][10]

Wavenumber (cm⁻¹) Vibration Type Functional Group

3080 - 3030 C-H Stretching Aromatic

2975 - 2845 C-H Stretching Alkyl (CH₃, CH₂)

~1600, ~1500 C=C Stretching Aromatic Ring

1470 - 1370 C-H Bending Alkyl (CH₃, CH₂)

900 - 735 C-H Out-of-plane Bending 1,3,5-trisubstituted Benzene

Table 4: Mass Spectrometry Data for 1,3,5-Triethylbenzene[8][11][12][13]

m/z Relative Intensity Assignment

162 High [M]⁺ (Molecular Ion)

147 High [M - CH₃]⁺

133 Moderate [M - C₂H₅]⁺

105 Moderate
[C₈H₉]⁺ (likely tropylium ion

derivative)

Experimental Protocols
Detailed methodologies for the key spectroscopic experiments are provided below.
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2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

A standard protocol for acquiring high-quality NMR spectra of 1,3,5-triethylbenzene is as

follows:

Sample Preparation:

For ¹H NMR, dissolve 5-25 mg of 1,3,5-triethylbenzene in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[14]

For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended.[14]

Ensure complete dissolution, using vortexing or gentle heating if necessary.[14]

Transfer the solution to a 5 mm NMR tube using a Pasteur pipette, filtering out any

particulates.[14]

If an internal standard is required for quantitative analysis (qNMR), a known amount of a

reference compound like tetramethylsilane (TMS) or 1,3,5-triisopropylbenzene can be

added.[14][15]

Data Acquisition:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher).[15]

Shim the instrument to obtain a homogeneous magnetic field.[16]

For quantitative ¹H NMR, use a pulse angle of 30° or 90° and a relaxation delay (d1) of at

least 5 times the longest T₁ relaxation time of the signals of interest.[15]

Acquire the spectrum and process the data, including Fourier transformation, phasing, and

baseline correction.[15]

2.2 Infrared (IR) Spectroscopy

The following protocol details the acquisition of an IR spectrum using an Attenuated Total

Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectrometer[17]:
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Instrumentation:

FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide

crystal).[17]

Procedure:

Background Spectrum: Clean the ATR crystal surface with a suitable solvent (e.g.,

isopropanol) and allow it to dry completely. Acquire a background spectrum.[17]

Sample Application: Place a small drop of liquid 1,3,5-triethylbenzene onto the center of

the ATR crystal, ensuring the crystal surface is fully covered.[17]

Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-

added to improve the signal-to-noise ratio. The instrument's software will generate the final

absorbance or transmittance spectrum.[17]

Cleaning: After analysis, clean the ATR crystal thoroughly with a suitable solvent.

2.3 Mass Spectrometry (MS)

A general procedure for obtaining a mass spectrum of 1,3,5-triethylbenzene using a gas

chromatography-mass spectrometry (GC-MS) system with electron ionization (EI) is described

below:

Sample Preparation:

Prepare a dilute solution of 1,3,5-triethylbenzene in a volatile organic solvent (e.g.,

hexane or dichloromethane).

Instrumentation and Data Acquisition:

Use a GC-MS system equipped with an appropriate capillary column for separating non-

polar aromatic compounds.

Inject a small volume of the sample solution into the GC inlet.
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The sample is vaporized and carried through the column by an inert carrier gas (e.g.,

helium), where separation occurs based on boiling point and column affinity.

As 1,3,5-triethylbenzene elutes from the GC column, it enters the mass spectrometer's

ion source.

In the ion source, electron ionization (EI) is used to bombard the molecules with high-

energy electrons, causing ionization and fragmentation.

The resulting ions are separated by the mass analyzer according to their mass-to-charge

ratio (m/z).

A detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of 1,3,5-triethylbenzene.
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Workflow for Spectroscopic Analysis of 1,3,5-Triethylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086046#spectroscopic-data-nmr-ir-mass-spec-of-1-
3-5-triethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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